Cas no 1269293-94-8 (4-(1-(4-Nitrophenyl)-1H-pyrazol-5-yl)pyridine)

• Product Name: 4-(1-(4-Nitrophenyl)-1H-pyrazol-5-yl)pyridine
• CAS No: 1269293-94-8
• MF: C₁₄H₁₀N₄O₂
• MW: 266.25480222702
• CID: 1089362
• PubChem ID: 56956152
• Update Time: 2025-08-03

4-(1-(4-Nitrophenyl)-1H-pyrazol-5-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(1-(4-Nitrophenyl)-1H-pyrazol-5-yl)pyridine
• 4-[2-(4-nitrophenyl)pyrazol-3-yl]pyridine
• DTXSID10719075
• 1269293-94-8
• A12266
• AKOS022172629
• 4-[1-(4-Nitrophenyl)-1H-pyrazol-5-yl]pyridine

• Inchi： 1S/C14H10N4O2/c19-18(20)13-3-1-12(2-4-13)17-14(7-10-16-17)11-5-8-15-9-6-11/h1-10H
• InChI Key： WUWYEQAJIPVAEV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)N1C(=CC=N1)C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 266.08037557g/mol
• Monoisotopic Mass: 266.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.5Ų

Additional information on 4-(1-(4-Nitrophenyl)-1H-pyrazol-5-yl)pyridine

Comprehensive Overview of 4-(1-(4-Nitrophenyl)-1H-pyrazol-5-yl)pyridine (CAS No. 1269293-94-8)

4-(1-(4-Nitrophenyl)-1H-pyrazol-5-yl)pyridine, with the CAS number 1269293-94-8, is a heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This compound features a pyrazole core linked to a pyridine ring and a 4-nitrophenyl group, making it a versatile scaffold for drug discovery and organic electronics. Its unique structure contributes to its potential applications in kinase inhibition, fluorescence probes, and catalysis.

In recent years, the demand for nitrogen-containing heterocycles like 4-(1-(4-Nitrophenyl)-1H-pyrazol-5-yl)pyridine has surged due to their role in medicinal chemistry. Researchers are particularly interested in its structure-activity relationship (SAR), as modifications to the pyrazole or pyridine moieties can yield compounds with enhanced bioactivity. This aligns with the growing trend of fragment-based drug design (FBDD), where small molecular fragments are optimized for target binding.

The compound’s CAS registry number 1269293-94-8 is frequently searched in databases like SciFinder and PubChem, reflecting its relevance in high-throughput screening (HTS). Users often inquire about its synthetic routes, with common queries including “how to synthesize 4-(1-(4-Nitrophenyl)-1H-pyrazol-5-yl)pyridine” or “solubility of CAS 1269293-94-8.” These questions highlight the need for detailed physicochemical data, such as melting point, logP, and H-bond acceptors/donors, which are critical for drug-likeness assessments.

Another hot topic is the compound’s potential in optoelectronic materials. The nitrophenyl group’s electron-withdrawing properties, combined with the pyridine ring’s aromaticity, make it a candidate for organic light-emitting diodes (OLEDs) or photocatalysts. This aligns with the broader industry shift toward sustainable chemistry, where researchers seek eco-friendly synthesis methods for such compounds.

From a safety and handling perspective, CAS 1269293-94-8 is not classified as hazardous under major regulatory frameworks. However, standard precautions for nitroaromatic compounds should be followed, including avoiding prolonged skin contact and ensuring proper ventilation. These precautions are often overlooked in lab-scale synthesis discussions, despite being a frequent concern in research forums.

In summary, 4-(1-(4-Nitrophenyl)-1H-pyrazol-5-yl)pyridine (1269293-94-8) is a multifaceted compound with applications spanning drug development to material science. Its synthetic accessibility and structural modularity make it a valuable tool for addressing contemporary challenges in precision medicine and green technology. Future studies may explore its polypharmacology or nanomaterial integration, further expanding its utility.